![molecular formula C29H28N4O9 B3028949 6-FAM-PEG3-Azide CAS No. 412319-45-0](/img/structure/B3028949.png)
6-FAM-PEG3-Azide
Overview
Description
6-FAM-PEG3-Azide is a fluorescent dye and click chemistry reagent utilized for labeling oligonucleotides . It features an azide group that participates in copper-catalyzed azide-alkyne cycloaddition (CuAAc) with alkyne-bearing molecules .
Synthesis Analysis
The synthesis of this compound involves copper-catalyzed azide-alkyne cycloaddition (CuAAc) with molecules containing Alkyne groups . Strain-promoted alkyne-azide cycloaddition (SPAAC) can also occur with molecules containing DBCO or BCN groups .Molecular Structure Analysis
The molecular formula of this compound is C29H28N4O9 . The compound has a molecular weight of 576.6 g/mol . The InChI string and Canonical SMILES provide a detailed view of the molecule’s structure .Chemical Reactions Analysis
This compound contains an Azide group and can undergo copper-catalyzed azide-alkyne cycloaddition reaction (CuAAc) with molecules containing Alkyne groups . It can also participate in strain-promoted alkyne-azide cycloaddition (SPAAC) with molecules containing DBCO or BCN groups .Physical And Chemical Properties Analysis
This compound has a molecular weight of 576.6 g/mol . It has a Hydrogen Bond Donor Count of 3 and a Hydrogen Bond Acceptor Count of 11 . The compound has a Rotatable Bond Count of 13 and a Topological Polar Surface Area of 147 Ų . The compound’s complexity, as computed by Cactvs, is 953 .Scientific Research Applications
DNA Sequencing and Fluorescent Tagging:
- 6-FAM-PEG3-Azide is utilized in click chemistry to construct fluorescent oligonucleotides for DNA sequencing. The 1,3-dipolar cycloaddition between alkynyl 6-carboxyfluorescein (FAM) and azido-labeled single-stranded DNA under aqueous conditions produces FAM-labeled ssDNA, which is used as a primer in DNA sequencing with single-base resolution (Seo et al., 2003).
Biomedical Imaging:
- Photoactivatable fluorescent tags based on this compound have been developed for dual-modality positron emission tomography and optical imaging. These tags enable the synthesis of photoactivatable fluorophores like fluorescein, rhodamine B, and cyanine dyes with an aryl azide group. This technology is significant for generating novel protein conjugates (Guillou et al., 2022).
Targeted Drug Delivery and Nanomedicine:
- In targeted drug delivery, this compound is used in the construction of nanoparticles. For example, nanoparticles coated with PEG-branch-azide are synthesized for targeting magnetic resonance imaging and cancer therapy (Johnson et al., 2011).
- Another application is in the design of polymer micelles with pH-triggered hydrophobic-hydrophilic transition for targeted anticancer drug delivery. These micelles are synthesized using block copolymers containing this compound, which enhances their targeting efficiency and drug release capabilities (Fan et al., 2012).
Cellular Probing and Sensing:
- This compound is used in creating aptamer/graphene oxide nanocomplexes for in situ molecular probing in living cells. This approach demonstrates significant potential for applications like DNA and protein analysis, gene and drug delivery, and intracellular tracking (Wang et al., 2010).
Mechanism of Action
Target of Action
The primary target of 6-FAM-PEG3-Azide is oligonucleotides . Oligonucleotides are short DNA or RNA molecules that play crucial roles in various biological processes, including gene regulation, function, and expression.
Mode of Action
This compound interacts with its targets through a process known as click chemistry . Specifically, it contains an Azide group that can undergo a copper-catalyzed azide-alkyne cycloaddition reaction (CuAAC) with molecules containing Alkyne groups . This reaction allows the this compound to bind to the oligonucleotides, effectively labeling them for further study or manipulation .
Biochemical Pathways
The key biochemical pathway involved in the action of this compound is the azide-alkyne cycloaddition reaction . This reaction is part of the larger field of click chemistry, which involves reactions that are high yielding, wide in scope, create only byproducts that can be removed without chromatography, are stereospecific, simple to perform, and can be conducted in easily removable or benign solvents .
Result of Action
The result of the action of this compound is the successful labeling of oligonucleotides . This labeling allows researchers to track the movement and interactions of these molecules within a biological system, providing valuable insights into their roles and functions .
Action Environment
The action, efficacy, and stability of this compound are likely to be influenced by various environmental factors. These could include the presence of copper catalysts (required for the CuAAC reaction), the nature of the oligonucleotides being labeled, and the specific conditions of the biological system or experiment in which the compound is being used .
Future Directions
Biochemical Analysis
Biochemical Properties
6-FAM-PEG3-Azide plays a crucial role in biochemical reactions, primarily through its ability to label biomolecules. The azide group in this compound reacts with alkyne-containing molecules in the presence of a copper catalyst, forming a stable triazole linkage. This reaction is highly specific and efficient, making it ideal for tagging proteins, nucleic acids, and other biomolecules. The compound interacts with enzymes such as copper(I) catalysts, which facilitate the cycloaddition reaction, and can also bind to proteins and nucleic acids through the triazole linkage .
Cellular Effects
This compound influences various cellular processes by enabling the precise labeling of biomolecules. This labeling can affect cell signaling pathways, gene expression, and cellular metabolism. For instance, when used to tag proteins involved in signaling pathways, this compound can help track the localization and interaction of these proteins within the cell, providing insights into their functional roles. Additionally, the fluorescent properties of this compound allow for real-time visualization of cellular processes, aiding in the study of dynamic changes in gene expression and metabolic activities .
Molecular Mechanism
At the molecular level, this compound exerts its effects through the formation of covalent bonds with target biomolecules. The azide group undergoes a cycloaddition reaction with alkyne groups, resulting in a stable triazole ring. This reaction is facilitated by copper(I) catalysts, which enhance the reaction rate and specificity. The resulting labeled biomolecules can then be detected and analyzed using fluorescence microscopy or other imaging techniques, providing detailed information on their distribution and interactions within the cell .
Temporal Effects in Laboratory Settings
In laboratory settings, the effects of this compound can change over time due to factors such as stability and degradation. The compound is generally stable under recommended storage conditions, but prolonged exposure to light, heat, or moisture can lead to degradation and reduced efficacy. Long-term studies have shown that this compound maintains its labeling efficiency and fluorescence properties over extended periods, making it suitable for both short-term and long-term experiments .
Dosage Effects in Animal Models
The effects of this compound in animal models vary with dosage. At optimal doses, the compound effectively labels target biomolecules without causing significant toxicity. At higher doses, there may be adverse effects such as cytotoxicity or interference with normal cellular functions. Studies have identified threshold doses that maximize labeling efficiency while minimizing toxic effects, ensuring safe and effective use in vivo .
Metabolic Pathways
This compound is involved in metabolic pathways related to its labeling function. The compound interacts with enzymes such as copper(I) catalysts, which facilitate the cycloaddition reaction. Additionally, the PEG3 linker in this compound can influence metabolic flux by altering the solubility and distribution of the labeled biomolecules. This can affect the overall metabolic profile of the cell, highlighting the importance of understanding the metabolic implications of using this compound .
Transport and Distribution
Within cells and tissues, this compound is transported and distributed through interactions with transporters and binding proteins. The PEG3 linker enhances the solubility and bioavailability of the compound, allowing it to efficiently reach target sites. Once inside the cell, this compound can localize to specific compartments or organelles, depending on the nature of the labeled biomolecules. This targeted distribution is crucial for accurate and effective labeling in biochemical studies .
Subcellular Localization
The subcellular localization of this compound is influenced by its interactions with targeting signals and post-translational modifications. The compound can be directed to specific cellular compartments, such as the nucleus or mitochondria, through these interactions. This localization is essential for studying the function and dynamics of labeled biomolecules within different cellular contexts. The fluorescent properties of this compound enable precise visualization of its distribution and activity at the subcellular level .
properties
IUPAC Name |
N-[2-[2-[2-(2-azidoethoxy)ethoxy]ethoxy]ethyl]-3',6'-dihydroxy-1-oxospiro[2-benzofuran-3,9'-xanthene]-5-carboxamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C29H28N4O9/c30-33-32-8-10-39-12-14-40-13-11-38-9-7-31-27(36)18-1-4-21-24(15-18)29(42-28(21)37)22-5-2-19(34)16-25(22)41-26-17-20(35)3-6-23(26)29/h1-6,15-17,34-35H,7-14H2,(H,31,36) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PKYHWLLVYRCZEQ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=C(C=C1C(=O)NCCOCCOCCOCCN=[N+]=[N-])C3(C4=C(C=C(C=C4)O)OC5=C3C=CC(=C5)O)OC2=O | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C29H28N4O9 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
576.6 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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